Cas no 22776-32-5 (1-ethyl-2-(methylsulfonyl)benzene)

• Product Name: 1-ethyl-2-(methylsulfonyl)benzene
• CAS No: 22776-32-5
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 2101490
• PubChem ID: 53415943
• Update Time: 2025-04-21

1-ethyl-2-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(methylsulfonyl)benzene
• SCHEMBL2024322
• 1-ETHYL-2-METHANESULFONYLBENZENE
• 1-ethyl-2-methylsulfonylbenzene
• Methyl o-ethylphenyl sulfone
• 22776-32-5

• Inchi： 1S/C9H12O2S/c1-3-8-6-4-5-7-9(8)12(2,10)11/h4-7H,3H2,1-2H3
• InChI Key： VJBORJHYQZRGGB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC)(=O)=O

Computed Properties

• Exact Mass: 184.05580079Da
• Monoisotopic Mass: 184.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų